1-(2,7-Diazaspiro[3.5]nonan-2-yl)ethanone

• IUPAC Name: 1-(2,7-diazaspiro[3.5]nonan-2-yl)ethanone
• InChI: InChI=1S/C9H16N2O/c1-8(12)11-6-9(7-11)2-4-10-5-3-9/h10H,2-7H2,1H3
• InChI Key: IATHMVVWXYJRSS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC2(C1)CCNCC2
• Molecular Formula: C9H16N2O
• Molecular Weight: 168.24 g/mol

Description

“1-(2,7-Diazaspiro[3.5]nonan-2-yl)ethanone” is a chemical compound with the CAS Number: 1474026-47-5. Its molecular weight is 168.24. The IUPAC name for this compound is 1-(2,7-diazaspiro[3.5]nonan-2-yl)ethanone.

Molecular Structure Analysis

The InChI code for “1-(2,7-Diazaspiro[3.5]nonan-2-yl)ethanone” is 1S/C9H16N2O/c1-8(12)11-6-9(7-11)2-4-10-5-3-9/h10H,2-7H2,1H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Covalent Inhibitor of KRAS G12C

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Structural Optimization

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X-ray Complex Structural Analysis

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Anti-tumor Activity

The compound has demonstrated anti-tumor activity. .

Metabolic Stability

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Potential for Further Optimization

The compound serves as a lead compound for further optimization. .

Mechanism of Action

Target of Action

The primary target of 1-(2,7-Diazaspiro[3.5]nonan-2-yl)ethanone is the KRAS G12C protein . The KRAS protein plays a key role in cellular proliferation and differentiation . Mutations in the KRAS gene are known drivers of oncogenic alteration in human cancer .

Mode of Action

1-(2,7-Diazaspiro[3.5]nonan-2-yl)ethanone acts as a covalent inhibitor against KRAS G12C . From an X-ray complex structural analysis, the compound binds in the switch-II pocket of KRAS G12C . This binding inhibits the activity of the KRAS G12C protein, thereby disrupting its role in cellular proliferation and differentiation .

Biochemical Pathways

The inhibition of KRAS G12C by 1-(2,7-Diazaspiro[3.5]nonan-2-yl)ethanone affects the RAS signaling pathway . This pathway is crucial for cellular proliferation and differentiation . By inhibiting KRAS G12C, the compound disrupts this pathway, potentially leading to the suppression of tumor growth .

Pharmacokinetics

The compound has been found to have high metabolic stability in human and mouse liver microsomes . This suggests that it may have good bioavailability and a favorable pharmacokinetic profile.

Result of Action

The compound has demonstrated anti-tumor activity . Specifically, it showed a dose-dependent antitumor effect on subcutaneous administration in an NCI-H1373 xenograft mouse model . This suggests that the compound’s action on KRAS G12C can lead to a reduction in tumor growth .

Safety and Hazards

The compound has been classified under the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. Precautionary measures include P233, P261, P264, P270, P280, P301, P301, P302, P305, P312, P313, P321, P330, P332, P337, P338, P351, P352, P362, P403, P405.